Cas no 1987519-33-4 (4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide
• CAS No: 1987519-33-4
• MF: C₁₃H₁₀Cl₃NO₂S
• MW: 350.647999286652
• CID: 5346255
• Update Time: 2025-06-26

4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(3,5-dichlorophenyl)-3-methylbenzenesulfonamide
• 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C13H10Cl3NO2S/c1-8-4-12(2-3-13(8)16)20(18,19)17-11-6-9(14)5-10(15)7-11/h2-7,17H,1H3
• InChI Key： DELZNOABIOCCRU-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(Cl)=CC(Cl)=C2)(=O)=O)=CC=C(Cl)C(C)=C1

Experimental Properties

• Density: 1.520±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.1±55.0 °C(Predicted)
• pka: 5.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide

4-Chloro-N-(3,5-Dichlorophenyl)-3-Methylbenzene-1-Sulfonamide (CAS No. 1987519-33-4)

The compound 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide (CAS No. 1987519-33-4) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine atoms and a sulfonamide group attached to a dichlorophenyl moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various research and industrial contexts.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide through multi-step reactions involving aromatic substitution and sulfonation processes. Researchers have demonstrated that the compound exhibits excellent stability under various environmental conditions, making it suitable for use in high-performance materials and advanced drug delivery systems. The sulfonamide group plays a crucial role in modulating the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

One of the most notable applications of this compound is in the development of targeted drug delivery systems. Studies have shown that 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide can serve as a versatile platform for attaching therapeutic agents to specific biomolecules, enhancing the efficacy of drug treatments while minimizing side effects. This has led to its exploration in the field of nanomedicine, where it is being used as a building block for constructing nanoparticles capable of delivering drugs to specific tissues or cells.

In addition to its pharmaceutical applications, this compound has also found utility in the synthesis of advanced materials with tailored properties. For instance, researchers have utilized 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide as a precursor for creating high-strength polymers and composites. The compound's ability to form strong intermolecular bonds makes it an ideal candidate for applications requiring enhanced mechanical and thermal stability.

From an environmental perspective, recent studies have focused on understanding the biodegradation pathways of 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide to ensure its safe disposal and minimize ecological impact. Findings indicate that under specific microbial conditions, the compound undergoes rapid degradation into non-toxic byproducts, aligning with current sustainability goals in chemical manufacturing.

In conclusion, 4-chloro-N-(3,5-dichlorophenyl)-3-methylbenzene-1-sulfonamide (CAS No. 1987519-33-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern research and industrial practices. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly in the coming years.